4'-Cyano-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone

• IUPAC Name: 4-[5-(5,5-dimethyl-1,3-dioxan-2-yl)pentanoyl]benzonitrile
• InChI: InChI=1S/C18H23NO3/c1-18(2)12-21-17(22-13-18)6-4-3-5-16(20)15-9-7-14(11-19)8-10-15/h7-10,17H,3-6,12-13H2,1-2H3
• InChI Key: DCGYZEVCPQSTDD-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC(OC1)CCCCC(=O)C2=CC=C(C=C2)C#N)C
• Molecular Formula: C18H23NO3
• DSSTOX Substance ID: DTXSID00646048
• Molecular Weight: 301.4 g/mol
• CAS RN: 898756-80-4

Description

4-Cyano-5-(5,5-dimethyl-1,3-dioxan-2-yl)valerophenone (4-CN-5-V) is an organic compound derived from cyanoacrylate and valerophenone. It is a colorless, volatile liquid with a characteristic odor and a low boiling point of 120 °C. 4-CN-5-V is a versatile compound with numerous applications in the fields of pharmaceuticals, biotechnology, and organic chemistry. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, and as a catalyst in the manufacture of polymers. Additionally, 4-CN-5-V has been used in the synthesis of various organic materials, such as polyurethanes, polyesters, and polyamides.

Scientific Research Applications

Mechanisms of Bond Cleavage in Lignin Model Compounds

Research on the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds reveals insights into the cleavage mechanisms of chemical bonds in lignin, a major component of plant biomass. This is particularly relevant for understanding how various chemical functionalities, including dioxane units, participate in complex chemical reactions under specific conditions, which could be analogous to applications involving "4'-Cyano-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone" in biomass processing or modification (Yokoyama, 2015).

Liquid Crystal Dimers and Phase Behavior

The study of methylene-linked liquid crystal dimers, such as 1,5-bis(4-cyanoanilinebenzylidene-4′-yl)pentane, shows how specific structural features influence the mesophase behavior of liquid crystals. These findings can provide a framework for understanding how variations in the structure, such as introducing a cyano group and dioxane moiety, might impact the physical properties and applications of "4'-Cyano-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone" in materials science, particularly in the development of advanced liquid crystal displays or optical devices (Henderson & Imrie, 2011).

Sorption and Environmental Interactions

Studies on the sorption behavior of herbicides to soil and organic matter highlight the importance of chemical structure in determining the environmental fate of organic compounds. This research can shed light on how "4'-Cyano-5-(5,5-dimethyl-1,3-dioxan-2-YL)valerophenone" might interact with environmental matrices, affecting its persistence and mobility. Understanding these interactions is crucial for assessing the environmental impact of new chemicals and for designing compounds with favorable environmental profiles (Werner, Garratt, & Pigott, 2012).

Enzymatic Reactions and Biocatalysis

Research involving enzyme reactions with radical/cation diagnostic probes provides insights into the mechanisms of enzyme-catalyzed transformations. This knowledge is essential for biocatalysis applications, where understanding how specific functional groups (e.g., cyano or dioxane units) affect enzyme-substrate interactions can lead to the development of more efficient catalytic processes for synthetic applications, including pharmaceutical synthesis and green chemistry (Moe & Fox, 2005).